(E)-1-[3-[(2,4-dichlorophenyl)methoxy]phenyl]-3-(4-ethylanilino)prop-2-en-1-one

• IUPAC Name: (E)-1-[3-[(2,4-dichlorophenyl)methoxy]phenyl]-3-(4-ethylanilino)prop-2-en-1-one
• InChI: InChI=1S/C24H21Cl2NO2/c1-2-17-6-10-21(11-7-17)27-13-12-24(28)18-4-3-5-22(14-18)29-16-19-8-9-20(25)15-23(19)26/h3-15,27H,2,16H2,1H3/b13-12+
• InChI Key: PGGMBRRMXMNRAX-OUKQBFOZSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC=CC(=O)C2=CC(=CC=C2)OCC3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: CCC1=CC=C(C=C1)N/C=C/C(=O)C2=CC(=CC=C2)OCC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C24H21Cl2NO2
• Molecular Weight: 426.3 g/mol

Description

(E)-1-[3-[(2,4-dichlorophenyl)methoxy]phenyl]-3-(4-ethylanilino)prop-2-en-1-one, more commonly known as E-DCEP, is an organochlorine compound with a wide range of applications in scientific research. It is used primarily as a non-steroidal anti-inflammatory drug (NSAID) and has been studied for its potential role in the treatment of inflammatory diseases. E-DCEP has been used in laboratory experiments to study the effects of inflammation and oxidative stress, as well as to investigate the role of the immune system in disease progression. Additionally, E-DCEP has been shown to have anti-tumor, anti-bacterial, and anti-fungal activities.

Scientific Research Applications

Environmental Impact and Analysis

• Analytical Techniques for Environmental Pollutants : Studies on polybrominated diphenyl ethers (PBDEs) and their methoxy derivatives provide insights into the analytical techniques, including electron impact (EI) and electron capture negative ionization (ECNI) mass spectra, that could be applicable for analyzing environmental pollutants related to (E)-1-[3-[(2,4-dichlorophenyl)methoxy]phenyl]-3-(4-ethylanilino)prop-2-en-1-one (Hites, 2008).

Therapeutic Research

• Anticancer Drug Development : Research into new types of anticancer drugs with high tumor specificity and less keratinocyte toxicity highlights the process of chemical modification and structure-activity relationship analysis, which could be relevant for designing derivatives of (E)-1-[3-[(2,4-dichlorophenyl)methoxy]phenyl]-3-(4-ethylanilino)prop-2-en-1-one for therapeutic purposes (Sugita et al., 2017).

Environmental and Health Concerns

• Endocrine Disruptors and Health Impact : Reviews on chemicals like methoxychlor and their roles as endocrine disruptors emphasize the importance of understanding the health and environmental impacts of chemical compounds. This perspective may guide research on the safety and regulatory aspects of (E)-1-[3-[(2,4-dichlorophenyl)methoxy]phenyl]-3-(4-ethylanilino)prop-2-en-1-one (Cummings, 1997).